Cas no 89601-24-1 (1-n-Octadecylpyrrole)

• Product Name: 1-n-Octadecylpyrrole
• CAS No: 89601-24-1
• MF: C₂₂H₄₁N
• MW: 319.567646741867
• MDL: MFCD00144990
• CID: 712089
• PubChem ID: 87574211
• Update Time: 2024-10-26

1-n-Octadecylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-octadecyl-
• 1-Octadecylpyrrole
• 1-n-octadecylpyrrole
• 1-octadecyl-1H-pyrrole
• O0219
• 1-Octadecyl-1H-pyrrole (ACI)
• Pyrrole, 1-octadecyl- (6CI)
• N-Octadecylpyrrole
• SCHEMBL4736062
• DTXSID90597393
• 89601-24-1
• MFCD00144990
• T73048
• AKOS015839793
• SB62689
• LCZC2830
• 1-n-Octadecylpyrrole

• MDL： MFCD00144990
• Inchi： 1S/C22H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22-23/h18-19,21-22H,2-17,20H2,1H3
• InChI Key： BMSMIJNAHWEOBQ-UHFFFAOYSA-N
• SMILES： C1=CN(CCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 319.32400
• Monoisotopic Mass: 319.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.4

Experimental Properties

• Color/Form: Not determined
• Density: 0.86
• Melting Point: 35.0 to 40.0 deg-C
• Boiling Point: 182°C/1mmHg(lit.)
• Flash Point: 191.7°C
• Refractive Index: 1.483
• PSA: 4.93000
• LogP: 7.74960
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-n-Octadecylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds